Cas no 1956310-60-3 (tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride)

Tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride is a protected diazepane derivative widely used as an intermediate in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for stepwise synthetic strategies. The hydrochloride salt enhances solubility and handling properties. The 6,6-dimethyl substitution on the diazepane ring contributes to steric control in reactions, improving selectivity. This compound is particularly useful in the preparation of bioactive molecules, including heterocyclic scaffolds and peptidomimetics. Its well-defined reactivity and compatibility with diverse reaction conditions make it a reliable building block for medicinal chemistry applications.

tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride structure

1956310-60-3 structure

Product Name:tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride

CAS No:1956310-60-3

MF:C₁₂H₂₅ClN₂O₂

MW:264.792102575302

CID:6068757

PubChem ID:91667881

Update Time:2025-05-27

tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

- tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride
- 1956310-60-3
- EN300-7441506
- tert-butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate;hydrochloride
- Inchi： 1S/C12H24N2O2.ClH/c1-11(2,3)16-10(15)14-7-6-13-8-12(4,5)9-14;/h13H,6-9H2,1-5H3;1H
- InChI Key： CYMLQNCUSLGIFC-UHFFFAOYSA-N
- SMILES： Cl.O(C(C)(C)C)C(N1CCNCC(C)(C)C1)=O

Computed Properties

Exact Mass: 264.1604557g/mol
Monoisotopic Mass: 264.1604557g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.6Å²

tert-Butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride Pricemore >>

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Enamine	EN300-7441506-0.05g	tert-butyl 6,6-dimethyl-1,4-diazepane-1-carboxylate hydrochloride	1956310-60-3	95.0%	0.05g	$249.0	2025-03-11
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